Cas no 1083337-83-0 (2-[(2-methylpyrimidin-5-yl)oxy]acetic acid)

• Product name: 2-[(2-methylpyrimidin-5-yl)oxy]acetic acid
• CAS No: 1083337-83-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5271731

2-[(2-methylpyrimidin-5-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-pyrimidin-5-yloxy)-acetic acid
• 2-[(2-methylpyrimidin-5-yl)oxy]acetic acid

• Inchi： 1S/C7H8N2O3/c1-5-8-2-6(3-9-5)12-4-7(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： PXESMMTWIJUCEL-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CN=C(C)N=C1

Additional information on 2-[(2-methylpyrimidin-5-yl)oxy]acetic acid

Compound CAS No.1083337-83-0: 2-[(2-methylpyrimidin-5-yl)oxy]acetic Acid

The compound with CAS No.1083337-83-0, known as 2-[(2-methylpyrimidin-5-yl)oxy]acetic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals.

2-Methylpyrimidine is a heterocyclic aromatic compound that forms the core of this molecule, contributing to its stability and reactivity. The oxy group attached to the pyrimidine ring plays a crucial role in determining the compound's solubility and bioavailability, making it a promising candidate for various biological assays.

Recent studies have highlighted the importance of acetic acid derivatives in modulating enzyme activity and cellular signaling pathways. The methyl group substitution on the pyrimidine ring enhances the molecule's lipophilicity, which is essential for its interaction with biological membranes and receptors.

In terms of synthesis, 2-[(2-methylpyrimidin-5-yl)oxy]acetic acid can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve higher yields and purities, ensuring the compound's reliability for experimental use.

The application of this compound extends into the pharmaceutical industry, where it is being explored as a potential lead molecule for anti-inflammatory and anticancer therapies. Its ability to inhibit specific kinases has been validated in vitro, suggesting its potential role in targeted drug delivery systems.

Moreover, agrochemical applications are another area where this compound shows promise. Its ability to act as a plant growth regulator or pest control agent is currently under investigation, with preliminary results indicating favorable outcomes in controlled environments.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicological profile of 2-[(2-methylpyrimidin-5-yl)oxy]acetic acid more accurately. These studies are crucial for determining its suitability as a therapeutic agent or agricultural chemical.

In conclusion, CAS No.1083337-83-0, or 2-[(2-methylpyrimidin-5-yl)oxy]acetic acid, represents a valuable addition to the arsenal of compounds being studied for their therapeutic and agricultural applications. Continued research into its properties and mechanisms will undoubtedly unlock new possibilities for its use in various industries.